Cas no 1784137-59-2 (methyl 5-bromo-2-methyl-pyrazole-3-carboxylate)

methyl 5-bromo-2-methyl-pyrazole-3-carboxylate structure
1784137-59-2 structure
Product Name:methyl 5-bromo-2-methyl-pyrazole-3-carboxylate
CAS No:1784137-59-2
MF:C6H7BrN2O2
MW:219.035980463028
MDL:MFCD28650794
CID:4613964
PubChem ID:84076108
Update Time:2024-11-05

methyl 5-bromo-2-methyl-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-bromo-1-methyl-1H-pyrazole-5-carboxylate
    • methyl 5-bromo-2-methylpyrazole-3-carboxylate
    • C77479
    • methyl 5-bromo-2-methyl-pyrazole-3-carboxylate
    • Methyl 3-Bromo-1-methylpyrazole-5-carboxylate
    • SCHEMBL22290279
    • SY222155
    • AKOS023838862
    • MFCD28650794
    • 1784137-59-2
    • CS-0130139
    • methyl3-bromo-1-methyl-1H-pyrazole-5-carboxylate
    • DB-172051
    • BS-15614
    • EN300-365845
    • MDL: MFCD28650794
    • Inchi: 1S/C6H7BrN2O2/c1-9-4(6(10)11-2)3-5(7)8-9/h3H,1-2H3
    • InChI Key: RUSKUWANJCIMBH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)OC)N(C)N=1

Computed Properties

  • Exact Mass: 217.96909g/mol
  • Monoisotopic Mass: 217.96909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 280.4±20.0 °C at 760 mmHg
  • Flash Point: 123.4±21.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

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